Phenol, 4,4/'-(1-methylethylidene)bis-, polymer with 2,2/'-iminobis[ethanol], 2,2/'-[(1-methylethyli
Phenol, 4,4/'-(1-methylethylidene)bis-, polymer with 2,2/'-iminobis[ethanol], 2,2/'-[(1-methylethyli
Calcium(2+), also known as ca(2+) or calcium ion, belongs to the class of inorganic compounds known as homogeneous alkaline earth metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a alkaline earth metal atom. Calcium(2+) has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Calcium(2+) exists in all eukaryotes, ranging from yeast to humans. In humans, calcium(2+) is involved in the bevantolol action pathway, the ketotifen H1-antihistamine action pathway, the alfentanil action pathway, and the orphenadrine H1-antihistamine action pathway. Calcium(2+) is also involved in several metabolic disorders, some of which include the histidinemia pathway, the lesch-nyhan syndrome (LNS) pathway, molybdenum cofactor deficiency, and the mucopolysaccharidosis vi. sly syndrome pathway. Outside of the human body, calcium(2+) can be found in a number of food items such as pepper (capsicum), japanese walnut, turnip, and fruits. This makes calcium(2+) a potential biomarker for the consumption of these food products. Calcium(2+) is a potentially toxic compound.
Calcium Cation is the metabolically-active portion of calcium, not bound to proteins, circulating in the blood.
Calcium(2+) is a calcium cation, a divalent metal cation and a monoatomic dication. It has a role as a human metabolite and a cofactor.
Calcium Cation is the metabolically-active portion of calcium, not bound to proteins, circulating in the blood.
Calcium(2+) is a calcium cation, a divalent metal cation and a monoatomic dication. It has a role as a human metabolite and a cofactor.
Brand Name:
Vulcanchem
CAS No.:
125302-08-1
VCID:
VC0053243
InChI:
InChI=1S/Ca/q+2
SMILES:
[Ca+2]
Molecular Formula:
Ca+2
Molecular Weight:
40.08 g/mol
Phenol, 4,4/'-(1-methylethylidene)bis-, polymer with 2,2/'-iminobis[ethanol], 2,2/'-[(1-methylethyli
CAS No.: 125302-08-1
Main Products
VCID: VC0053243
Molecular Formula: Ca+2
Molecular Weight: 40.08 g/mol
CAS No. | 125302-08-1 |
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Product Name | Phenol, 4,4/'-(1-methylethylidene)bis-, polymer with 2,2/'-iminobis[ethanol], 2,2/'-[(1-methylethyli |
Molecular Formula | Ca+2 |
Molecular Weight | 40.08 g/mol |
IUPAC Name | calcium(2+) |
Standard InChI | InChI=1S/Ca/q+2 |
Standard InChIKey | BHPQYMZQTOCNFJ-UHFFFAOYSA-N |
SMILES | [Ca+2] |
Canonical SMILES | [Ca+2] |
Melting Point | 850°C |
Physical Description | Solid |
Description | Calcium(2+), also known as ca(2+) or calcium ion, belongs to the class of inorganic compounds known as homogeneous alkaline earth metal compounds. These are inorganic compounds containing only metal atoms, with the largest atom being a alkaline earth metal atom. Calcium(2+) has been primarily detected in saliva, urine, blood, and cerebrospinal fluid. Calcium(2+) exists in all eukaryotes, ranging from yeast to humans. In humans, calcium(2+) is involved in the bevantolol action pathway, the ketotifen H1-antihistamine action pathway, the alfentanil action pathway, and the orphenadrine H1-antihistamine action pathway. Calcium(2+) is also involved in several metabolic disorders, some of which include the histidinemia pathway, the lesch-nyhan syndrome (LNS) pathway, molybdenum cofactor deficiency, and the mucopolysaccharidosis vi. sly syndrome pathway. Outside of the human body, calcium(2+) can be found in a number of food items such as pepper (capsicum), japanese walnut, turnip, and fruits. This makes calcium(2+) a potential biomarker for the consumption of these food products. Calcium(2+) is a potentially toxic compound. Calcium Cation is the metabolically-active portion of calcium, not bound to proteins, circulating in the blood. Calcium(2+) is a calcium cation, a divalent metal cation and a monoatomic dication. It has a role as a human metabolite and a cofactor. |
Synonyms | Phenol, 4,4/'-(1-methylethylidene)bis-, polymer with 2,2/'-iminobis[ethanol], 2,2/'-[(1-methylethylidene) bis(4,1-phenyleneoxymethylene)]bis[oxirane] and 4-nonylphenol |
PubChem Compound | 271 |
Last Modified | Nov 11 2021 |
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